![molecular formula C15H20N2O4 B2634947 2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide CAS No. 1096356-68-1](/img/structure/B2634947.png)
2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide
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Overview
Description
The compound “2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide” is an amide derivative, which suggests it could have applications in various fields such as medicinal chemistry or materials science . The presence of the formylphenoxy group indicates that it might have interesting chemical properties .
Molecular Structure Analysis
The molecular structure of a compound like this would likely involve a combination of several functional groups, including an amide group, a formyl group, and a phenoxy group . These groups could potentially confer interesting chemical properties to the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the amide group could potentially undergo hydrolysis, while the formyl group could participate in various condensation reactions .Physical and Chemical Properties Analysis
Based on its structure, this compound would likely be a solid at room temperature . Its solubility would depend on the polarity of the solvent, with it likely being soluble in polar solvents like water and ethanol .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-3-8-16-15(20)11(2)17-14(19)10-21-13-6-4-12(9-18)5-7-13/h4-7,9,11H,3,8,10H2,1-2H3,(H,16,20)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOALBDSVTXINRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(C)NC(=O)COC1=CC=C(C=C1)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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